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Bioactivity of Mangiferolic Acid

The primary bioactivity data for mangiferolic acid comes from a recent study investigating its effects on

gastric cancer. The key findings are summarized in the table below.

Bioactivity
Experimental
Model/Assay

Key Findings &
Quantitative Data

Proposed Mechanism

Cytotoxicity &
Anti-cancer [1]

In vitro, KATO-III

human gastric
cancer cell line.

IC₅₀: 4.78–16.02 μg/mL

(less potent than
doxorubicin control, IC₅₀

0.56–1.55 μg/mL) [1]

Induces late-stage apoptosis and

necrosis; potential DNA damage
and S-phase cell cycle arrest;

upregulates COX2, NFκB, CASP3,
and CASP7 gene expression [1].

Experimental Protocol for Cytotoxicity Study

The data in the table above was generated through the following detailed methodology [1]:

Cell Culture: KATO-III human gastric cancer cells were maintained in standard culture conditions.
Compound Treatment: Cells were treated with mangiferolic acid at various concentrations.
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Viability Assay: Cell viability was assessed using the MTT assay. This colorimetric assay measures

the reduction of yellow MTT to purple formazan by metabolically active cells, providing the IC₅₀

values.

Apoptosis Analysis: Programmed cell death was analyzed using flow cytometry with Annexin
V/propidium iodide (PI) staining. This distinguishes between live (Annexin V-/PI-), early apoptotic

(Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.
Cell Cycle Analysis: The distribution of cells in different cell cycle phases (sub-G1, G1, S, G2/M)

was also determined by flow cytometry using PI staining.
Gene Expression Analysis: Expression levels of cancer-related genes (COX2, NFκB, CASP3,

CASP7) were measured using quantitative real-time reverse transcriptase PCR (qRT-PCR).

Based on this experimental data, the following diagram illustrates the mechanism of action of mangiferolic

acid in KATO-III gastric cancer cells.
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Research Context and Limitations
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Source and Context: Mangiferolic acid was identified as a bioactive component in propolis from the

stingless bee Tetragonula laeviceps in Thailand [1]. It is also known to be a triterpenoid found in
mango (Mangifera indica) [2].

Scope of Available Data: The search results provide a detailed look at mangiferolic acid's action
against one cancer type but lack similar detailed studies for its other potential bioactivities (e.g.,

antimicrobial, antidiabetic) or direct quantitative comparisons with a wide range of other triterpenoids.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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